Cas no 850689-36-0 ((3-Amino-4-chlorophenyl)boronic acid)

(3-Amino-4-chlorophenyl)boronic acid structure
850689-36-0 structure
Product Name:(3-Amino-4-chlorophenyl)boronic acid
CAS No:850689-36-0
MF:C6H7BClNO2
MW:171.389280557632
MDL:MFCD03095254
CID:828076
PubChem ID:4341643
Update Time:2025-04-19

(3-Amino-4-chlorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Amino-4-chlorophenyl)boronic acid
    • 3-AMINO-4-CHLOROPHENYLBORONIC ACID
    • MFCD03095254
    • Z1198161577
    • 850689-36-0
    • SCHEMBL1529238
    • DTXSID50402116
    • E89670
    • AB13618
    • EN300-189972
    • (3-amino-4-chlorophenyl)boronicacid
    • Boronic acid, (3-amino-4-chlorophenyl)-
    • A863725
    • CS-0174301
    • 3-Amino-4-chlorophenylboronic acid, AldrichCPR
    • AKOS006230303
    • BS-22339
    • CSGAGFPHVVBHDF-UHFFFAOYSA-N
    • DB-294107
    • MDL： MFCD03095254
    • Inchi： 1S/C6H7BClNO2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,10-11H,9H2
    • InChI Key： CSGAGFPHVVBHDF-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(B(O)O)=CC=1N

Computed Properties

  • Exact Mass: 171.02600
  • Monoisotopic Mass: 171.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.5A^2

Experimental Properties

  • PSA: 66.48000
  • LogP: 0.18320

(3-Amino-4-chlorophenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(3-Amino-4-chlorophenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A617558-100mg
3-Amino-4-chlorophenylboronic acid
 850689-36-0
100mg
 $ 55.00 2023-01-04
TRC
A617558-250mg
3-Amino-4-chlorophenylboronic acid
 850689-36-0
250mg
 $ 65.00 2023-01-04
TRC
A617558-500mg
3-Amino-4-chlorophenylboronic acid
 850689-36-0
500mg
 $ 75.00 2023-01-04
TRC
A617558-1g
3-Amino-4-chlorophenylboronic acid
 850689-36-0
1g
 $ 98.00 2023-04-19
Alichem
A019120606-25g
(3-Amino-4-chlorophenyl)boronic acid
 850689-36-0 95%
25g
 $697.68 2023-08-31
Chemenu
CM135753-5g
(3-Amino-4-chlorophenyl)boronic acid
 850689-36-0 95%
5g
 $211 2023-01-09
Fluorochem
219667-1g
3-Amino-4-chlorophenyl)boronic acid
 850689-36-0 95%
1g
 ￡44.00 2022-03-01
Fluorochem
219667-5g
3-Amino-4-chlorophenyl)boronic acid
 850689-36-0 95%
5g
 ￡157.00 2022-03-01
abcr
AB270921-1 g
3-Amino-4-chlorophenylboronic acid, 97%; .
 850689-36-0 97%
1g
 €144.00 2023-06-22
abcr
AB270921-5 g
3-Amino-4-chlorophenylboronic acid, 97%; .
 850689-36-0 97%
5g
 €450.00 2023-06-22

(3-Amino-4-chlorophenyl)boronic acid Related Literature

Related Categories

850689-36-0 ((3-Amino-4-chlorophenyl)boronic acid) Related Products

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent